2,2-Dimethyl-3-oxopentanedinitrile

• Molecular Formula: C7H8N2O
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 2,2-dimethyl-3-oxopentanedinitrile
• InChI: InChI=1S/C7H8N2O/c1-7(2,5-9)6(10)3-4-8/h3H2,1-2H3
• InChI Key: YKGZFLFDDRRNNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C(=O)CC#N

Description

2,2-Dimethyl-3-oxopentanedinitrile is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared from ethyl 2-cyano-2-methylpropanoate (3 g, 21.25 mmol) according to the method described for 4-methyl-3-oxopentanenitrile in Example 122A Step 1, to afford 2,2-dimethyl-3-oxopentanedinitrile as a yellow oil (1.40 g, 48%) which was used in the next step without further purification. 1H NMR (300 MHz, CDCl3) δ 3.98 (s, 2H), 1.60 (s, 6H).

Synthesis routes and methods II

Procedure details

A solution of anhydrous acetonitrile (2.3 g, 56 mmol) in THF (100 mL) was added dropwise at 80° C. to a mixture of NaH (60%, 2.8 g, 70 mmol) and methyl 2-cyano-2-methylpropanoate (6 g, 47 mmol) in THF (100 mL). The resultant reaction mixture was heated at reflux for 8 hours. The solvent was removed in vacuo and the residue was diluted with EtOAc and washed with 10% HCl, water and brine. The organics were dried (MgSO4) and concentrated in vacuo to obtain crude 2,2-dimethyl-3-oxopentanedinitrile (4 g), which was used for the next step reaction without further purification.